Cas no 2005432-36-8 (6-(azetidin-3-yloxy)methyl-1H-indazole)

• Product Name: 6-(azetidin-3-yloxy)methyl-1H-indazole
• CAS No: 2005432-36-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5830827
• PubChem ID: 165499509
• Update Time: 2025-08-04

6-(azetidin-3-yloxy)methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-[(3-azetidinyloxy)methyl]-
• 6-(azetidin-3-yloxy)methyl-1H-indazole
• 6-[(azetidin-3-yloxy)methyl]-1H-indazole
• EN300-1146749
• 2005432-36-8

• Inchi： 1S/C11H13N3O/c1-2-9-4-13-14-11(9)3-8(1)7-15-10-5-12-6-10/h1-4,10,12H,5-7H2,(H,13,14)
• InChI Key： ZVAVZPFCTJXVHG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(COC3CNC3)=C2)C=N1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.9Ų

Additional information on 6-(azetidin-3-yloxy)methyl-1H-indazole

Introduction to 6-(azetidin-3-yloxy)methyl-1H-indazole (CAS No. 2005432-36-8)

6-(azetidin-3-yloxy)methyl-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2005432-36-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic derivative has garnered attention due to its structural features and potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents. The compound combines an indazole core with an azetidine moiety, which together create a unique pharmacophore that may interact with biological targets in distinct ways.

The indazole ring system is well-documented for its presence in various bioactive molecules, including some FDA-approved drugs that exhibit antimicrobial, antiviral, and anticancer properties. The incorporation of an azetidine group introduces additional conformational flexibility and potential binding sites, which can be exploited to modulate activity. This structural motif has been explored in the development of kinase inhibitors, particularly those targeting tyrosine kinases, which play crucial roles in signal transduction pathways associated with cancer and inflammatory diseases.

In recent years, the synthesis and characterization of 6-(azetidin-3-yloxy)methyl-1H-indazole have been the focus of several studies aiming to uncover its pharmacological profile. The compound’s ability to serve as a scaffold for further derivatization has made it a valuable intermediate in medicinal chemistry. Researchers have been particularly interested in its potential as a precursor for molecules that could inhibit aberrant signaling pathways involved in diseases such as leukemia and solid tumors. The azetidine ring’s ability to adopt multiple conformations may facilitate interactions with protein targets, offering a basis for designing more selective and potent inhibitors.

One of the most compelling aspects of 6-(azetidin-3-yloxy)methyl-1H-indazole is its versatility in medicinal chemistry applications. The presence of both an oxygenated alkyl chain and an indazole ring provides multiple sites for functionalization, allowing chemists to fine-tune properties such as solubility, metabolic stability, and binding affinity. Recent advances in computational chemistry have enabled the rapid screening of virtual libraries containing derivatives of this compound, accelerating the identification of lead candidates for further optimization. These computational approaches leverage machine learning algorithms trained on large datasets of bioactive molecules to predict binding interactions and pharmacokinetic profiles.

The biological evaluation of 6-(azetidin-3-yloxy)methyl-1H-indazole has revealed promising preliminary results in vitro. Studies have shown that certain derivatives exhibit inhibitory activity against specific kinases, with some demonstrating nanomolar potency in enzymatic assays. These findings suggest that the compound may serve as a foundation for developing novel therapeutics targeting diseases driven by overactive kinase signaling. Additionally, the indazole moiety has been associated with anti-inflammatory effects in some contexts, hinting at potential applications beyond oncology.

From a synthetic perspective, 6-(azetidin-3-yloxy)methyl-1H-indazole exemplifies the importance of heterocyclic chemistry in drug development. The synthesis typically involves nucleophilic substitution reactions or coupling strategies that connect the azetidine unit to the indazole scaffold. Advances in transition-metal-catalyzed reactions have streamlined these processes, enabling higher yields and purities. Such improvements are critical for moving from academic research to industrial-scale production, where efficiency and cost-effectiveness are paramount.

The role of 6-(azetidin-3-yloxy)methyl-1H-indazole in drug discovery aligns with broader trends in medicinal chemistry toward rational design and structure-based drug development. By understanding the relationship between molecular structure and biological activity, chemists can systematically modify key functional groups to enhance therapeutic efficacy while minimizing side effects. The compound’s unique combination of structural features makes it an attractive candidate for further exploration, particularly as part of larger research initiatives aimed at identifying new molecular entities (NMEs) with clinical potential.

In conclusion,6-(azetidin-3-yloxy)methyl-1H-indazole (CAS No. 2005432-36-8) represents a promising area of investigation within pharmaceutical chemistry. Its structural composition offers a balance between flexibility and specificity that could be leveraged to develop next-generation therapeutics targeting complex diseases. As research continues to uncover new biological insights and synthetic methodologies，this compound is poised to play an increasingly important role in the discovery and development pipeline.